Cas no 646039-09-0 (3-Pentanone, 1-(4-methoxyphenyl)-4-methyl-, oxime, (3E)-)

• Product name: 3-Pentanone, 1-(4-methoxyphenyl)-4-methyl-, oxime, (3E)-
• CAS No: 646039-09-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 422276
• PubChem ID: 71379555

3-Pentanone, 1-(4-methoxyphenyl)-4-methyl-, oxime, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-(4-methoxyphenyl)-4-methyl-, oxime, (3E)-
• N-[1-(4-methoxyphenyl)-4-methylpentan-3-ylidene]hydroxylamine
• 646039-09-0
• DTXSID70802114

• Inchi： InChI=1S/C13H19NO2/c1-10(2)13(14-15)9-6-11-4-7-12(16-3)8-5-11/h4-5,7-8,10,15H,6,9H2,1-3H3
• InChI Key： LHZYOJGLNLCMJD-UHFFFAOYSA-N
• SMILES： CC(C)C(=NO)CCC1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 221.14167
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82